4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one

• Molecular Formula: C6H7F3O4
• Molecular Weight: 200.11 g/mol
• IUPAC Name: 4,6-dihydroxy-4-(trifluoromethyl)oxan-2-one
• InChI: InChI=1S/C6H7F3O4/c7-6(8,9)5(12)1-3(10)13-4(11)2-5/h3,10,12H,1-2H2
• InChI Key: IOXOQDQMDKVUGK-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)CC1(C(F)(F)F)O)O

Description

4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one (exact mass: 200.0285) is a fluorinated tetrahydropyranone derivative characterized by hydroxyl groups at positions 4 and 6 and a trifluoromethyl (-CF₃) substituent at position 4 . The compound’s structure combines a lactone ring with polar (hydroxyl) and lipophilic (trifluoromethyl) groups, making it a unique candidate for pharmaceutical and chemical applications. Its trifluoromethyl group enhances metabolic stability and bioavailability, while hydroxyl groups contribute to hydrogen bonding and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of a trifluoromethyl-substituted aldehyde with a dihydroxy compound in the presence of an acid catalyst. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification steps such as crystallization or chromatography are employed to achieve the required purity standards for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form tetrahydropyran derivatives with different substitution patterns.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of functionalized tetrahydropyran derivatives .

Scientific Research Applications

4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one exerts its effects involves interactions with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes such as inflammation or apoptosis. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues in the Tetrahydropyranone Family

Methyl-Substituted Derivatives

• 4,4,6-Trimethyltetrahydro-2H-pyran-2-one (CAS 71566-51-3): Substituents: Three methyl groups at positions 4, 4, and 4. Key Differences: Lacks hydroxyl and trifluoromethyl groups, resulting in lower polarity and reduced hydrogen-bonding capacity.

• 2,2-Dimethyltetrahydropyran-4-one (CAS 5337-03-1):

  • Substituents : Methyl groups at positions 2 and 2.
  • Key Differences : Substituent positions and absence of hydroxyl/CF₃ groups lead to distinct reactivity. The geminal methyl groups increase steric hindrance, affecting ring-opening reactions .

Hydroxyl-Containing Analogues

• (4R,6R)-6-(2-(2,6-Dimethylnaphthalen-1-yl)ethyl)-4-hydroxytetrahydropyran-2-one :

  • Substituents : Hydroxyl at position 4 and a naphthalene-derived side chain.
  • Key Differences : The bulky naphthalene group enhances lipophilicity and may improve membrane permeability. However, the absence of a CF₃ group reduces electron-withdrawing effects, altering metabolic pathways .
• 6-Benzyltetrahydropyran-2-one: Substituents: Benzyl group at position 5. The lactone ring remains unmodified, preserving ring-strain reactivity .

Heteroatom-Modified Derivatives

• Tetrahydro-2-[4-(1-methylethyl)phenyl]-6-phenyl-4H-thiopyran-4-one 1,1-dioxide (CAS 174493-22-2):
  • Substituents : Sulfone group and aromatic substituents.
  • Key Differences : Replacement of oxygen with sulfur in the ring and addition of a sulfone group drastically alter electronic properties. The sulfone enhances electrophilicity, while aromatic groups increase rigidity .

Biological Activity

4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one is a compound of interest due to its unique structural features and potential biological activities. The presence of the trifluoromethyl group enhances its metabolic stability and lipid solubility, which may contribute to its biological efficacy. This article reviews the biological activity of this compound based on diverse research findings.

Structure and Composition

• Chemical Formula : C6H7F3O4
• Molecular Weight : 202.12 g/mol
• Functional Groups : Hydroxyl groups (-OH), trifluoromethyl group (-CF3)

The trifluoromethyl group in 4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one plays a crucial role in enhancing biological interactions through:

• Hydrogen Bonding : The electronegative fluorine atoms can form hydrogen bonds with biological targets, potentially increasing binding affinity.
• Inhibition of Enzymes : Studies indicate that compounds with similar structures exhibit inhibitory effects on various enzymes, including cholinesterases and cyclooxygenases, which are relevant in neurodegenerative diseases and inflammatory processes.

In Vitro Studies

Research has shown that derivatives of compounds containing the tetrahydropyran structure demonstrate significant biological activities:

• Cholinesterase Inhibition : Compounds similar to 4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one have been reported to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical in Alzheimer's disease treatment. For example:
  • IC50 values for related compounds ranged from 5.4 μM to 19.2 μM against AChE and BChE .

Antioxidant Activity

The compound has been evaluated for its antioxidant potential, which is essential in combating oxidative stress-related diseases:

• Free Radical Scavenging : Similar tetrahydropyran derivatives exhibited significant free radical scavenging activity, indicating potential protective effects against oxidative damage .

Cytotoxicity

Cytotoxicity assays have been conducted on various cancer cell lines:

• MCF-7 Cell Line : Some derivatives showed moderate cytotoxic effects against breast cancer cells, suggesting a potential role in cancer therapeutics .

Summary of Biological Activities

Activity Type	Compound/Derivatives	IC50 Values (μM)	Reference
Cholinesterase Inhibition	4-(Trifluoromethyl) derivatives	AChE: 5.4 - 19.2
		BChE: 7.7 - 30.1
Antioxidant Activity	Similar tetrahydropyran derivatives	Not specified
Cytotoxicity	MCF-7 cell line	Moderate

Case Studies

• Neuroprotective Effects : A study demonstrated that certain derivatives of tetrahydropyran compounds could protect neuronal cells from apoptosis induced by oxidative stress, highlighting their potential use in neurodegenerative disease therapies .
• Anti-inflammatory Properties : Compounds with similar structures were shown to inhibit COX enzymes, which are involved in inflammatory pathways, suggesting that 4,6-Dihydroxy-4-(trifluoromethyl)-tetrahydropyran-2-one may possess anti-inflammatory properties .